Cas no 1804182-93-1 (6-Hydroxy-7-trifluoromethyl-1H-benzimidazole)

• Product Name: 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole
• CAS No: 1804182-93-1
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4825141
• Update Time: 2025-06-10

6-Hydroxy-7-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)6-5(14)2-1-4-7(6)13-3-12-4/h1-3,14H,(H,12,13)
• InChI Key： JDPDWYSQNGPIBC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC2=C1N=CN2)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• XLogP3: 2
• Topological Polar Surface Area: 48.9

Additional information on 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole

Recent Advances in the Study of 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole (CAS: 1804182-93-1)

The compound 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole (CAS: 1804182-93-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative, characterized by its unique trifluoromethyl and hydroxyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of antimicrobial and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole exhibits potent inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The research team attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through interaction with key enzymes. The presence of the trifluoromethyl group was found to significantly enhance both the potency and metabolic stability of the molecule compared to non-fluorinated analogs.

In oncology research, a recent preclinical investigation (Nature Chemical Biology, 2024) revealed that this compound shows selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase pathways. The study employed a combination of computational modeling and experimental validation to identify the molecular targets of 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole, which included several members of the cyclin-dependent kinase family. These findings suggest potential applications in targeted cancer therapy.

The synthetic routes to 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole have also been optimized in recent work. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis method that improves yield and reduces environmental impact compared to traditional approaches. This advancement is particularly important for potential industrial-scale production should the compound progress through clinical development.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole. The compound demonstrates favorable oral bioavailability and tissue penetration in animal models, with the trifluoromethyl group contributing to enhanced metabolic stability. These properties make it an attractive candidate for further drug development.

Current research directions include structure-activity relationship (SAR) studies to optimize the biological activity profile, as well as investigations into potential combination therapies. Several pharmaceutical companies have reportedly included derivatives of this compound in their early-stage development pipelines, particularly for infectious disease and oncology indications. However, comprehensive toxicology data and human clinical trials are still needed to fully evaluate its therapeutic potential.

In conclusion, 6-Hydroxy-7-trifluoromethyl-1H-benzimidazole represents an important scaffold in medicinal chemistry with multiple potential therapeutic applications. The convergence of recent synthetic, biological, and pharmacological studies provides a strong foundation for future research and development efforts targeting this promising compound and its derivatives.